Cas no 2138074-56-1 (4-{(tert-butoxy)carbonyl(2,2-difluoroethyl)amino}pentanoic acid)

• Product Name: 4-{(tert-butoxy)carbonyl(2,2-difluoroethyl)amino}pentanoic acid
• CAS No: 2138074-56-1
• MF: C₁₂H₂₁F₂NO₄
• MW: 281.296251058578
• CID: 6109031
• PubChem ID: 165493987
• Update Time: 2025-05-20

4-{(tert-butoxy)carbonyl(2,2-difluoroethyl)amino}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(tert-butoxy)carbonyl(2,2-difluoroethyl)amino}pentanoic acid
• 4-{[(tert-butoxy)carbonyl](2,2-difluoroethyl)amino}pentanoic acid
• 2138074-56-1
• EN300-1179516

• Inchi： 1S/C12H21F2NO4/c1-8(5-6-10(16)17)15(7-9(13)14)11(18)19-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,16,17)
• InChI Key： HTHBGHLPIZONQE-UHFFFAOYSA-N
• SMILES： FC(CN(C(=O)OC(C)(C)C)C(C)CCC(=O)O)F

Computed Properties

• Exact Mass: 281.14386448g/mol
• Monoisotopic Mass: 281.14386448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-{(tert-butoxy)carbonyl(2,2-difluoroethyl)amino}pentanoic acid

Introduction to 4-{(tert-butoxy)carbonyl(2,2-difluoroethyl)amino}pentanoic acid (CAS No. 2138074-56-1)

4-{(tert-butoxy)carbonyl(2,2-difluoroethyl)amino}pentanoic acid, identified by the CAS number 2138074-56-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioconjugation. This compound belongs to a class of derivatives that exhibit unique structural and functional properties, making it a valuable intermediate in the synthesis of bioactive molecules. The presence of both a protecting group, specifically the tert-butoxy carbonyl (Boc) moiety, and an amino-substituted side chain with difluoroethyl functionality, endows this molecule with distinct reactivity and stability characteristics that are highly beneficial in medicinal chemistry applications.

The Boc group is a well-established protecting group in peptide synthesis, providing stability under basic conditions while allowing selective deprotection under acidic conditions. This feature makes 4-{(tert-butoxy)carbonyl(2,2-difluoroethyl)amino}pentanoic acid a versatile building block for constructing complex peptides and peptidomimetics. The difluoroethyl substituent introduces additional electronic and steric effects that can modulate the biological activity of the final product. Fluorine atoms are known to enhance metabolic stability and binding affinity, which are critical factors in drug design. Therefore, this compound is particularly relevant in the development of novel therapeutics where fine-tuning of molecular properties is essential.

In recent years, there has been growing interest in the use of fluorinated compounds in drug discovery due to their ability to improve pharmacokinetic profiles. For instance, studies have demonstrated that fluorine substitution can increase the lipophilicity of molecules, leading to better membrane permeability and oral bioavailability. The difluoroethyl group in 4-{(tert-butoxy)carbonyl(2,2-difluoroethyl)amino}pentanoic acid aligns with this trend, offering a potential advantage in designing drugs with enhanced pharmacological properties. Furthermore, the incorporation of such fluorinated derivatives has been shown to influence enzyme inhibition and receptor binding interactions, providing a strategic tool for medicinal chemists.

One of the most compelling applications of this compound is in the synthesis of peptide-based drugs. Peptides have emerged as a major class of therapeutic agents due to their high specificity and low toxicity. However, their clinical use is often limited by issues such as poor stability in biological fluids and rapid degradation by proteases. The use of protecting groups like the Boc moiety helps mitigate these challenges by stabilizing the peptide backbone during synthetic procedures. Additionally, the difluoroethyl substituent can be exploited to enhance resistance to enzymatic degradation, thereby prolonging the half-life of peptide drugs.

Recent advancements in solid-phase peptide synthesis (SPPS) have further highlighted the utility of compounds like 4-{(tert-butoxy)carbonyl(2,2-difluoroethyl)amino}pentanoic acid. SPPS is a widely used method for constructing complex peptides on an automated platform, and protecting groups play a crucial role in ensuring stepwise assembly without side reactions. The combination of the Boc group and the specific side chain architecture allows for efficient incorporation into peptide chains while maintaining structural integrity. This has led to improvements in yield and purity during peptide synthesis, making it easier to produce high-quality peptides for both research and therapeutic purposes.

The role of fluorine-containing compounds extends beyond simple structural modifications; they can also influence computational modeling and simulations used in drug design. Fluorine atoms introduce unique electronic properties that can be exploited in virtual screening algorithms to identify potential drug candidates more efficiently. For example, fluorine atoms can participate in dipole-dipole interactions or halogen bonding, which may not be accounted for when using traditional hydrogen atoms as surrogates. This underscores the importance of considering fluorine-containing groups when designing novel molecules for therapeutic applications.

In conclusion,4-{(tert-butoxy)carbonyl(2,2-difluoroethyl)amino}pentanoic acid (CAS No. 2138074-56-1) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and functional attributes. Its combination of a protective group and fluorinated side chain makes it an invaluable intermediate for synthesizing bioactive molecules with enhanced stability and bioavailability. As research continues to uncover new applications for fluorinated compounds,4-{(tert-butoxy)carbonyl(2,2-difluoroethyl)amino}pentanoic acid is likely to play an increasingly important role in drug development efforts worldwide.